Cas no 238754-67-1 (3-Fluoro-4-(trifluoromethyl)phenylacetic acid)

3-Fluoro-4-(trifluoromethyl)phenylacetic acid structure
238754-67-1 structure
Product Name:3-Fluoro-4-(trifluoromethyl)phenylacetic acid
CAS No:238754-67-1
MF:C9H6F4O2
MW:222.136356830597
MDL:MFCD00236303
CID:92524
PubChem ID:2737591
Update Time:2025-04-18

3-Fluoro-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-(trifluoromethyl)phenylacetic acid
    • 2-[3-fluoro-4-(trifluoromethyl)phenyl]acetic acid
    • CS-W013123
    • 238754-67-1
    • EN300-1137736
    • 2-(3-fluoro-4-(trifluoromethyl)phenyl)acetic acid
    • PS-7832
    • 3-Fluoro-4-(trifluoromethyl)phenylaceticacid
    • SCHEMBL287631
    • [3-Fluoro-4-(trifluoromethyl)phenyl]acetic acid, AldrichCPR
    • SY111031
    • A21818
    • Benzeneacetic acid, 3-fluoro-4-(trifluoromethyl)-
    • AC-4195
    • (3-Fluoro-4-trifluoromethyl-phenyl)-acetic acid
    • AKOS005258571
    • FT-0644087
    • MFCD00236303
    • DTXSID50372163
    • J-512478
    • DB-046280
    • 3-fluoro-4-(trifluoromethyl) phenylaceticacid
    • [3-fluoro-4-(trifluoromethyl)phenyl]acetic acid
    • MDL： MFCD00236303
    • Inchi： 1S/C9H6F4O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
    • InChI Key： ZFOWDXKJQNNLMW-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1C(F)(F)F)CC(=O)O

Computed Properties

  • Exact Mass: 222.03000
  • Monoisotopic Mass: 222.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 88-90°C
  • Boiling Point: 266.6±35.0 ºC (760 Torr),
  • Flash Point: 115.1±25.9 ºC,
  • Refractive Index: 1.459
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 2.47160
  • Solubility: Not determined

3-Fluoro-4-(trifluoromethyl)phenylacetic acid Security Information

3-Fluoro-4-(trifluoromethyl)phenylacetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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3-Fluoro-4-(trifluoromethyl)phenylacetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:238754-67-1)3-Fluoro-4-(trifluoromethyl)phenylacetic acid
Order Number:A21818
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):196.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:238754-67-1)3-Fluoro-4-(trifluoromethyl)phenylacetic acid
A21818
Purity:99%
Quantity:25g
Price ($):196.0
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